1-(4-methylpiperazino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C15H17F3N4O/c1-20-6-8-21(9-7-20)13(23)10-22-12-5-3-2-4-11(12)19-14(22)15(16,17)18/h2-5H,6-10H2,1H3
• InChI Key: VNHXWLBWLGSEEM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C15H17F3N4O
• Molecular Weight: 326.32 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a benzimidazole ring, which is a fused benzene and imidazole ring system. It also has a trifluoromethyl group attached to the benzimidazole ring, and a methylpiperazino group attached to the other end of the molecule. The presence of these functional groups suggests that this compound could have interesting biological activity, but without specific studies, it’s hard to say for sure.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzimidazole ring system is aromatic, meaning it has a stable, ring-like structure. The trifluoromethyl group is a strong electron-withdrawing group, which could influence the reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The benzimidazole ring might undergo electrophilic aromatic substitution reactions, while the trifluoromethyl group could potentially be transformed into other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, while the piperazine ring could contribute to its basicity.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has explored the utility of related benzimidazole-based compounds in the efficient synthesis of diverse heterocycles. For instance, studies have demonstrated methods for generating novel pyrazolo[1,5-a]pyrimidine, [1,2,4]-triazolo[1,5-a]pyrimidine, pyrimido[1,2-a]benzimidazole, and other heterocycles pendent to benzothiazole and benzimidazole ring systems. These synthetic pathways offer versatile approaches for constructing complex molecules with potential pharmacological activities (Darweesh et al., 2016).